![molecular formula C13H19NO2 B3023651 (2-Phenoxyethyl)(tetrahydrofuran-2-ylmethyl)amine CAS No. 356532-62-2](/img/structure/B3023651.png)
(2-Phenoxyethyl)(tetrahydrofuran-2-ylmethyl)amine
Overview
Description
“(2-Phenoxyethyl)(tetrahydrofuran-2-ylmethyl)amine” is a chemical compound . It’s used in various fields, including research and development .
Chemical Reactions Analysis
Amines, including “this compound”, can act as weak organic bases. They can accept a proton from water to form substituted ammonium ions .Mechanism of Action
The mechanism of action of PEA-THF is not fully understood, but it is believed to act through the formation of stable complexes with various drugs. PEA-THF has been found to have a high binding affinity for certain drugs, which allows it to improve their solubility and stability. This, in turn, can lead to improved drug efficacy and reduced side effects.
Biochemical and Physiological Effects:
PEA-THF has been found to exhibit several biochemical and physiological effects. In vitro studies have shown that PEA-THF can inhibit the growth of certain cancer cells, indicating its potential as an anticancer agent. PEA-THF has also been found to exhibit anti-inflammatory and antioxidant properties, which makes it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
PEA-THF has several advantages as a research tool, including its ability to form stable complexes with various drugs, its potential as a drug delivery vehicle, and its ability to exhibit various biochemical and physiological effects. However, there are also limitations to its use in lab experiments, including its complex synthesis process, the need for careful attention to reaction conditions and purification methods, and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on PEA-THF. One potential direction is the development of PEA-THF-based drug delivery systems for the treatment of various diseases. Another potential direction is the investigation of the mechanism of action of PEA-THF to fully understand its potential applications in scientific research. Additionally, further research is needed to fully understand the biochemical and physiological effects of PEA-THF and its potential as an anticancer agent and treatment for various inflammatory and oxidative stress-related diseases.
Scientific Research Applications
PEA-THF has been found to exhibit several potential applications in scientific research. One of the most significant applications of PEA-THF is in the field of drug design and development. PEA-THF has been found to have potential as a drug delivery vehicle due to its ability to form stable complexes with various drugs. This has led to the development of PEA-THF-based drug delivery systems that have shown promise in improving drug efficacy and reducing side effects.
properties
IUPAC Name |
N-(oxolan-2-ylmethyl)-2-phenoxyethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-2-5-12(6-3-1)16-10-8-14-11-13-7-4-9-15-13/h1-3,5-6,13-14H,4,7-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQESXQMPXOHCCM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNCCOC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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